![molecular formula C17H21N3O4S B4925216 1-[(5-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine oxalate](/img/structure/B4925216.png)
1-[(5-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine oxalate
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Overview
Description
1-[(5-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine oxalate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 1-[(5-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine oxalate is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as improve mood and reduce anxiety. Additionally, it has been shown to have neuroprotective effects and may help to prevent neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(5-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine oxalate in lab experiments is its potential to provide valuable insights into the mechanisms underlying various diseases and disorders. However, one limitation is that more research is needed to fully understand its effects and potential applications.
Future Directions
There are several future directions for research on 1-[(5-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine oxalate. One area of focus could be on its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could explore its effects on other neurotransmitters and potential applications in the treatment of other disorders such as schizophrenia and bipolar disorder. Finally, research could focus on developing more efficient and cost-effective synthesis methods for the compound.
Synthesis Methods
The synthesis of 1-[(5-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine oxalate involves the reaction of 2-pyridinylpiperazine with 5-methyl-2-thiophenemethanol in the presence of an acid catalyst. The resulting product is then treated with oxalic acid to form the oxalate salt.
Scientific Research Applications
1-[(5-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine oxalate has been found to have potential applications in various scientific research fields. It has been studied for its anti-inflammatory, analgesic, and anxiolytic properties. Additionally, it has been found to have potential as a treatment for depression and anxiety disorders.
properties
IUPAC Name |
1-[(5-methylthiophen-2-yl)methyl]-4-pyridin-2-ylpiperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3S.C2H2O4/c1-13-5-6-14(19-13)12-17-8-10-18(11-9-17)15-4-2-3-7-16-15;3-1(4)2(5)6/h2-7H,8-12H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDKQDHHRLPWQLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)CN2CCN(CC2)C3=CC=CC=N3.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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